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Compound of Interest

Compound Name: Dinotefuran

Cat. No.: B8816431

This technical guide provides an in-depth analysis of the solubility of dinotefuran in water and
various organic solvents. The information is intended for researchers, scientists, and
professionals in drug development and crop protection who require a thorough understanding
of this third-generation neonicotinoid insecticide's physicochemical properties.

Dinotefuran: An Overview

Dinotefuran, with the chemical name (RS)-1-methyl-2-nitro-3-(tetrahydro-3-
furylmethyl)guanidine, is a broad-spectrum insecticide developed by Mitsui Chemicals.[1][2] It
is notable for its furanicotinyl group and the absence of a halogen element, distinguishing it
from other neonicotinoids.[3] Its mode of action involves the disruption of the insect nervous
system by acting as an agonist of nicotinic acetylcholine receptors (nAChRS).[1]

Aqueous Solubility of Dinotefuran

Dinotefuran exhibits significant solubility in water, a key factor in its systemic activity in plants
and its environmental mobility.[3][4]

Effect of Temperature on Water Solubility

The solubility of dinotefuran in water is temperature-dependent, increasing with higher
temperatures.
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Temperature (°C) Solubility (g/L) Purity (%)
10 39.0+x2.1 99.5

20 40 Not Specified
20 54.3+1.3 99.5

20 39.83 99.9

25 39.83 Not Specified
30 89.7+x25 99.5

Data sourced from multiple references.[3][4][5][6]

Effect of pH on Water Solubility

The solubility of dinotefuran in aqueous solutions also varies with pH.

pH Temperature (°C) Solubility (g/L) Purity (%)
5.0 20 52.3+1.0 99.5
7.0 20 545+0.8 99.5
9.0 20 51.2+1.8 99.5

Data sourced from reference[6].

Solubility of Dinotefuran in Organic Solvents

Dinotefuran demonstrates varying degrees of solubility in a range of organic solvents.
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Solvent Temperature (°C) Solubility
Acetone 20£0.5 57.8 g/L
Dichloromethane 20£0.5 60.9 g/L
Dimethylformamide (DMF) Not Specified ~10 mg/mL
DMSO Not Specified ~10 mg/mL
Ethanol 20+ 0.5 19.4 g/L
Ethyl Acetate 20+ 0.5 5.17 g/L
Heptane 20£0.5 10.5g/L
Hexane 20+ 0.5 9.0g/L
Methanol 20 57 g/L
Methanol 20£0.5 57.2 g/L
Toluene 20+ 0.5 148 mg/L
Xylene 20£0.5 71.8 mg/L

Data sourced from multiple references.[3][5][6][7]

Experimental Protocol for Solubility Determination

The following provides a generalized methodology for determining the solubility of dinotefuran,
based on common laboratory practices for such assessments.

Materials and Equipment

» Dinotefuran (analytical standard, purity >99%)
e Solvents (HPLC grade): Water, Acetone, Methanol, etc.
e Volumetric flasks and pipettes

e Analytical balance

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.plantgrowthhormones.com/info/insecticidal-spectrum-of-dinotefuran-30139267.html
https://outside.vermont.gov/agency/agriculture/vpac/Other%20VPAC%20Documents/Dinotefuran/fs_PC-044312_01-Sep-04.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation12/Dinotefuran.pdf
https://cdn.caymanchem.com/cdn/insert/33802.pdf
https://www.benchchem.com/product/b8816431?utm_src=pdf-body
https://www.benchchem.com/product/b8816431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Constant temperature water bath or incubator
e Magnetic stirrer and stir bars
e Syringe filters (e.g., 0.22 um PTFE)

e High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector
(DAD)

o \ortex mixer

Experimental Workflow
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Preparation

Weigh Dinotefuran Prepare Solvent

i :

Create Supersaturated Solution

Equili$ration

Incubate at Constant Temperature

i

Stir for 24-48 hours

Sampling %{ Analysis

Allow to Settle

i

Filter Aliquot

i

Dilute Sample

i Quantification

Inject into HPLC Generate Calibration Curve

i

- Determine Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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